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Compound of Interest

Compound Name: Methyl adamantane-1-carboxylate

Cat. No.: B026534 Get Quote

Essential Safety and Handling Guide for Methyl
Adamantane-1-carboxylate
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Methyl adamantane-1-carboxylate, including operational and

disposal protocols.

Chemical Identification and Properties

Identifier Value

Chemical Name Methyl adamantane-1-carboxylate

CAS Number 711-01-3

Molecular Formula C₁₂H₁₈O₂

Molecular Weight 194.27 g/mol

Appearance Off-white powder/solid

Boiling Point 79°C @ 1 mmHg

Storage Temperature 2-8°C, sealed in a dry, well-ventilated area
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Hazard Identification and Precautionary Measures
Methyl adamantane-1-carboxylate is classified with the following hazards:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

To mitigate these risks, the following precautionary measures should be strictly followed:
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Precautionary Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][3]

P264 Wash skin thoroughly after handling.[1][2][3]

P271
Use only outdoors or in a well-ventilated area.[1]

[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][2][3]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[1][2]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1][3]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

P312
Call a POISON CENTER or doctor if you feel

unwell.[1][3]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[1][2]

P337+P313
If eye irritation persists: Get medical

advice/attention.[1][2]

P362
Take off contaminated clothing and wash before

reuse.[1]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[1]

P405 Store locked up.[1]

P501
Dispose of contents/container to an approved

waste disposal plant.[1][3][4]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Methyl adamantane-1-carboxylate is crucial for laboratory

safety. The following workflow outlines the necessary steps from preparation to disposal.

Safe Handling Workflow for Methyl adamantane-1-carboxylate

Preparation Handling

Cleanup & Disposal

Emergency Response
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Spill
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Safe Handling Workflow

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl adamantane-1-carboxylate to prevent

skin, eye, and respiratory exposure.
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PPE Category Specific Requirements

Eye/Face Protection

Safety glasses with side-shields or goggles.[1] A

face shield may be appropriate for larger

quantities.

Hand Protection
Chemical-resistant, impervious gloves (e.g.,

nitrile rubber).

Skin and Body Protection

Lab coat, long pants, and closed-toe shoes. For

larger quantities or risk of splashing, consider

additional protective clothing.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[1][3] If dust is generated, a

NIOSH-approved respirator may be necessary.

Storage
Proper storage is essential to maintain the integrity of the compound and ensure safety.

Storage Condition Requirement

Temperature 2-8°C.

Container Keep in a tightly closed container.[1][3]

Environment
Store in a dry, cool, and well-ventilated place

away from direct sunlight and heat.[3]

Incompatibilities Avoid strong oxidizing agents.[5]

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is critical.
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Emergency Situation First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][6]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing.[1][7] Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5] Remove contact

lenses if present and easy to do.[1][2] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a suitable

container for disposal.[3] Avoid generating dust.

Ensure adequate ventilation.

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.
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Waste Type Disposal Method

Unused Product

Dispose of contents/container to an approved

waste disposal plant.[1][3][4] Do not mix with

other waste.[4]

Contaminated Materials (e.g., PPE, spill

cleanup)

Place in a sealed, labeled container and dispose

of as hazardous waste.

Empty Containers

Handle uncleaned containers like the product

itself.[4] Before disposal, remove contents

completely.[2]

By adhering to these safety protocols, researchers can minimize risks and ensure a safe

laboratory environment when working with Methyl adamantane-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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